Cas no 219525-42-5 (Pyrimidine, 2-[[(1S)-1-methylbutyl]thio]-)

• Product Name: Pyrimidine, 2-[[(1S)-1-methylbutyl]thio]-
• CAS No: 219525-42-5
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 1404982
• Update Time: 2024-08-15

Pyrimidine, 2-[[(1S)-1-methylbutyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[[(1S)-1-methylbutyl]thio]-

• Inchi： 1S/C9H14N2S/c1-3-5-8(2)12-9-10-6-4-7-11-9/h4,6-8H,3,5H2,1-2H3/t8-/m0/s1
• InChI Key： BNQBDTQOAQXIPD-QMMMGPOBSA-N
• SMILES： C1(S[C@@H](C)CCC)=NC=CC=N1

Computed Properties

• Exact Mass: 182.08792

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 267.3±9.0 °C(Predicted)
• PSA: 25.78
• pka: 0.29±0.33(Predicted)